Cas no 83732-49-4 (Benzene,(3-chloro-1-ethoxypropyl)-)

Benzene,(3-chloro-1-ethoxypropyl)- structure
83732-49-4 structure
Product Name:Benzene,(3-chloro-1-ethoxypropyl)-
CAS No:83732-49-4
MF:C11H15ClO
MW:198.689202547073
CID:730482
PubChem ID:97966
Update Time:2025-04-19

Benzene,(3-chloro-1-ethoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(3-chloro-1-ethoxypropyl)-
    • (3-chloro-1-ethoxypropyl)benzene
    • NSC62697
    • DTXSID701302163
    • NSC-62697
    • NS00058948
    • EINECS 280-596-9
    • NSC 62697
    • 83732-49-4
    • Inchi: 1S/C11H15ClO/c1-2-13-11(8-9-12)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
    • InChI Key: DTXVPDFYMAYILK-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC=CC=1)OCC

Computed Properties

  • Exact Mass: 198.0811428g/mol
  • Monoisotopic Mass: 198.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų
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